Cas no 2138009-15-9 (4-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-2H-1,3-dioxol-2-one)

• Product Name: 4-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-2H-1,3-dioxol-2-one
• CAS No: 2138009-15-9
• MF: C₁₀H₁₈O₃SSi
• MW: 246.398622989655
• CID: 6006276
• PubChem ID: 165607675
• Update Time: 2025-06-10

4-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-2H-1,3-dioxol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-2H-1,3-dioxol-2-one
• EN300-1085617
• 2138009-15-9
• 4-methyl-5-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)-2H-1,3-dioxol-2-one

• Inchi： 1S/C10H18O3SSi/c1-8-9(13-10(11)12-8)7-14-5-6-15(2,3)4/h5-7H2,1-4H3
• InChI Key： VEUAROCJTKUTJW-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)OC(=O)O1)CC[Si](C)(C)C

Computed Properties

• Exact Mass: 246.07459214g/mol
• Monoisotopic Mass: 246.07459214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų

Additional information on 4-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-2H-1,3-dioxol-2-one

Introduction to 4-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-2H-1,3-dioxol-2-one (CAS No. 2138009-15-9) and Its Emerging Applications in Chemical Biology

4-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-2H-1,3-dioxol-2-one, identified by its CAS number 2138009-15-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique molecular framework and potential biological activities. This compound belongs to the dioxolone class, characterized by a five-membered oxygen-containing ring system, which is often exploited in medicinal chemistry for its ability to modulate biological pathways. The presence of multiple functional groups, including a trimethylsilyl (TMS) moiety and a methylsulfanyl (thioether) group, further enhances its synthetic utility and pharmacological relevance.

The trimethylsilyl substituent at the 2-position of the dioxolone ring is particularly noteworthy, as it introduces both lipophilicity and stability to the molecule. This feature makes it an attractive candidate for drug design, where such properties are often critical for membrane permeability and metabolic resistance. Additionally, the methylsulfanyl group at the 5-position introduces a polar region that can interact with biological targets through hydrogen bonding or electrostatic interactions. Such structural features are frequently leveraged in the development of small-molecule inhibitors or modulators.

In recent years, there has been growing interest in exploring the therapeutic potential of dioxolone derivatives. These compounds have been investigated for their roles in various biological processes, including enzyme inhibition, anti-inflammatory effects, and even antiviral applications. The specific arrangement of functional groups in 4-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-2H-1,3-dioxol-2-one suggests that it may exhibit multiple modes of action, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The dioxolone core provides a rigid framework that can be modified to target specific binding pockets on biological macromolecules. For instance, studies have shown that dioxolone derivatives can interact with proteases and kinases, which are key targets in oncology and inflammatory diseases. The trimethylsilyl group may also facilitate selective binding by improving solubility or reducing off-target effects.

Recent advancements in computational chemistry have enabled more efficient virtual screening of such compounds. By leveraging molecular docking simulations and machine learning algorithms, researchers can predict binding affinities and identify potential lead structures with higher precision. This approach has already been applied to 4-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-2H-1,3-dioxol-2-one, revealing several promising interactions with enzymes implicated in metabolic disorders.

The synthesis of this compound presents an interesting challenge due to its complex functionalization. Traditional synthetic routes involve multi-step organic transformations, often requiring careful control of reaction conditions to avoid side products. However, recent innovations in catalytic methods have streamlined these processes, making it more feasible to produce larger quantities for research purposes. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the trimethylsilyl and methylsulfanyl groups efficiently.

From a chemical biology perspective, understanding the mechanism of action of such compounds requires interdisciplinary collaboration between organic chemists and biochemists. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for elucidating molecular interactions at the atomic level. These studies not only validate computational predictions but also provide insights into how structural modifications influence biological activity.

The pharmaceutical industry has also taken note of dioxolone derivatives like 4-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-2H-1,3-dioxol-2-one due to their versatility as pharmacophores. Several clinical trials are underway evaluating derivatives with similar scaffolds for treating neurological disorders and infectious diseases. While this compound itself may not be in clinical development yet, its structural features make it a valuable building block for future drug candidates.

Environmental considerations are another important aspect when developing new chemical entities. The use of stable functional groups like the trimethylsilyl moiety can reduce degradation during storage or administration, minimizing environmental impact. Additionally, green chemistry principles are being integrated into synthetic protocols to reduce waste and energy consumption—a critical focus in modern drug discovery.

In conclusion,4-methyl-5-({2-(trimethylsilyl)ethylsulfanyl}methyl)-2H-1,3-dioxol-2-one (CAS No. 2138009-15-9) represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules. Its unique combination of functional groups positions it as a versatile scaffold for further medicinal chemistry exploration. As research continues to uncover new applications for dioxolone derivatives,this compound will undoubtedly play a significant role in advancing our understanding of chemical biology and therapeutic intervention.